Cas no 453566-14-8 (3-Bromo-5-cyanobenzoic acid)
3-Bromo-5-cyanobenzoic acid structure
Product Name:3-Bromo-5-cyanobenzoic acid
CAS No:453566-14-8
MF:C8H4BrNO2
MW:226.026861190796
MDL:MFCD09261037
CID:327861
PubChem ID:329762419
Update Time:2025-04-19
3-Bromo-5-cyanobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-cyanobenzoic acid
- 3-BROM-5-CYANOBENZOESÄURE
- Benzoic acid,3-bromo-5-cyano-
- 3-bromo-5-cyano-benzoic acid
- 3-cyano-5-bromobenzoic acid
- Benzoic acid,3-bromo-5-cyano
- SY018578
- W-202797
- SCHEMBL5222297
- MFCD09261037
- 3-Bromo-5-cyanobenzoicacid
- AKOS016007469
- Benzoic acid, 3-bromo-5-cyano-
- AS-19200
- CL9200
- AMY30413
- 453566-14-8
- AB50041
- FT-0765300
- A872396
- BCP31404
- DTXSID40620504
- QJJKUQVSSJSXLJ-UHFFFAOYSA-N
- 3-Bromo-5-cyanobenzoic acid, 95%
- BBL102882
- STL556690
- DA-23969
-
- MDL： MFCD09261037
- Inchi： 1S/C8H4BrNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3H,(H,11,12)
- InChI Key： QJJKUQVSSJSXLJ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 224.94300
- Monoisotopic Mass: 224.94254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 182-187 °C
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 61.09000
- LogP: 2.01898
3-Bromo-5-cyanobenzoic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Risk Phrases：R22
3-Bromo-5-cyanobenzoic acid Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-5-cyanobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018785-1g |
3-Bromo-5-cyanobenzoic acid |
453566-14-8 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HS488-200mg |
3-Bromo-5-cyanobenzoic acid |
453566-14-8 | 97% | 200mg |
406.0CNY | 2021-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B64600-1g |
3-Bromo-5-cyanobenzoic acid |
453566-14-8 | 97% | 1g |
￥1084.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B64600-5g |
3-Bromo-5-cyanobenzoic acid |
453566-14-8 | 97% | 5g |
￥4979.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B64600-250mg |
3-Bromo-5-cyanobenzoic acid |
453566-14-8 | 97% | 250mg |
￥430.0 | 2022-04-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852390-1g |
3-Bromo-5-cyanobenzoic Acid |
453566-14-8 | ≥95% | 1g |
￥1,281.60 | 2022-01-10 | |
| Apollo Scientific | OR480841-1g |
3-Bromo-5-cyanobenzoic acid |
453566-14-8 | 97% | 1g |
£171.00 | 2025-02-20 | |
| Apollo Scientific | OR480841-5g |
3-Bromo-5-cyanobenzoic acid |
453566-14-8 | 97% | 5g |
£563.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852390-5g |
3-Bromo-5-cyanobenzoic Acid |
453566-14-8 | ≥95% | 5g |
￥3,895.20 | 2022-01-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 702978-250MG |
3-Bromo-5-cyanobenzoic acid |
453566-14-8 | 95% | 250MG |
￥1159.39 | 2022-02-24 |
3-Bromo-5-cyanobenzoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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